Cas no 2138519-69-2 (5-chloro-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,2,3-thiadiazole)

• Product Name: 5-chloro-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,2,3-thiadiazole
• CAS No: 2138519-69-2
• MF: C₈H₁₅ClN₂S₂Si
• MW: 266.886598825455
• CID: 5872648
• PubChem ID: 165480957
• Update Time: 2025-08-03

5-chloro-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,2,3-thiadiazole
• 5-chloro-4-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,2,3-thiadiazole
• EN300-1085578
• 2138519-69-2

• Inchi： 1S/C8H15ClN2S2Si/c1-14(2,3)5-4-12-6-7-8(9)13-11-10-7/h4-6H2,1-3H3
• InChI Key： YTGDUSZPMRUJBT-UHFFFAOYSA-N
• SMILES： ClC1=C(CSCC[Si](C)(C)C)N=NS1

Computed Properties

• Exact Mass: 266.0134451g/mol
• Monoisotopic Mass: 266.0134451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3Ų

Additional information on 5-chloro-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,2,3-thiadiazole

5-Chloro-4-({2-(Trimethylsilyl)Ethylsulfanyl}Methyl)-1,2,3-Thiadiazole: A Comprehensive Overview

The compound with CAS No. 2138519-69-2, known as 5-chloro-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,2,3-thiadiazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thiadiazoles, which are five-membered heterocycles containing sulfur and nitrogen atoms. The presence of a chlorine substituent at the 5-position and a {2-(trimethylsilyl)ethylsulfanyl}methyl group at the 4-position introduces unique electronic and structural properties that make this compound highly versatile.

Recent studies have highlighted the potential of thiadiazole derivatives in various applications, including as antimicrobial agents, antioxidants, and phosphorescent materials. The trimethylsilyl (TMS) group attached to the ethylsulfanyl moiety plays a crucial role in modulating the electronic properties of the molecule. This group is known for its ability to stabilize adjacent functional groups through its strong electron-donating inductive effects. Such stabilization can enhance the compound's reactivity in certain chemical transformations or improve its stability under harsh conditions.

One of the most intriguing aspects of this compound is its potential as a phosphorescent material. Researchers have explored the use of thiadiazole derivatives in organic light-emitting diodes (OLEDs) due to their ability to emit light upon excitation. The incorporation of the TMS group in this compound has been shown to significantly improve the phosphorescence quantum yield, making it a promising candidate for next-generation OLED technologies. This advancement is particularly relevant given the increasing demand for energy-efficient lighting solutions.

In addition to its optical properties, this compound has also been investigated for its antimicrobial activity. Studies have demonstrated that certain thiadiazole derivatives exhibit potent activity against a range of bacterial and fungal pathogens. The chlorine substituent in this molecule is believed to contribute to its antimicrobial properties by enhancing its ability to disrupt microbial cell membranes. This makes it a potential candidate for developing new classes of antibiotics, especially in light of the growing threat of antibiotic resistance.

The synthesis of 5-chloro-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,2,3-thiadiazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiadiazole ring through cyclization reactions and subsequent functionalization with the TMS-containing substituent. Recent advancements in catalysis have enabled researchers to achieve higher yields and better control over the stereochemistry of the product.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendliness. Initial assessments suggest that it exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its potential use in agricultural or pharmaceutical applications. However, further research is needed to fully understand its environmental impact and develop strategies for minimizing any adverse effects.

In conclusion, 5-chloro-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,2,3-thiadiazole (CAS No. 2138519-69-2) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool in advancing fields such as materials science, pharmacology, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations.